Cas no 651781-01-0 (Benzamide,N-cyclopropyl-4-methyl-3-[3-(1-pyrrolidinylmethyl)-1,2-benzisoxazol-6-yl]-)
![Benzamide,N-cyclopropyl-4-methyl-3-[3-(1-pyrrolidinylmethyl)-1,2-benzisoxazol-6-yl]- structure](https://www.kuujia.com/scimg/cas/651781-01-0x500.png)
651781-01-0 structure
Product name:Benzamide,N-cyclopropyl-4-methyl-3-[3-(1-pyrrolidinylmethyl)-1,2-benzisoxazol-6-yl]-
CAS No:651781-01-0
MF:C23H25N3O2
MW:375.463505506516
CID:402982
Benzamide,N-cyclopropyl-4-methyl-3-[3-(1-pyrrolidinylmethyl)-1,2-benzisoxazol-6-yl]- Chemical and Physical Properties
Names and Identifiers
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- Benzamide,N-cyclopropyl-4-methyl-3-[3-(1-pyrrolidinylmethyl)-1,2-benzisoxazol-6-yl]-
- Benzamide, N-cyclopropyl-4-methyl-3-[3-(1-pyrrolidinylmethyl)-1,2-benzisoxazol-6-yl]-
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- Inchi: 1S/C23H25N3O2/c1-15-4-5-17(23(27)24-18-7-8-18)12-20(15)16-6-9-19-21(25-28-22(19)13-16)14-26-10-2-3-11-26/h4-6,9,12-13,18H,2-3,7-8,10-11,14H2,1H3,(H,24,27)
- InChI Key: MHFPBSSPRFBZSY-UHFFFAOYSA-N
- SMILES: C(NC1CC1)(=O)C1=CC=C(C)C(C2=CC3=C(C=C2)C(CN2CCCC2)=NO3)=C1
Computed Properties
- Exact Mass: 375.19485
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 555.3±50.0 °C(Predicted)
- PSA: 58.37
- pka: 15.00±0.20(Predicted)
Benzamide,N-cyclopropyl-4-methyl-3-[3-(1-pyrrolidinylmethyl)-1,2-benzisoxazol-6-yl]- Related Literature
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Daniel T. Weiss,Philipp J. Altmann,Stefan Haslinger,Christian Jandl,Alexander Pöthig,Mirza Cokoja,Fritz E. Kühn Dalton Trans., 2015,44, 18329-18339
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Sebile Işık Büyükekşi,Abdurrahman Şengül,Seda Erdönmez,Ahmet Altındal,Efe Baturhan Orman,Ali Rıza Özkaya Dalton Trans., 2018,47, 2549-2560
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3. Trigger-responsive engineered-nanocarriers and image-guided theranostics for rheumatoid arthritisNadim Ahamad,Ameya Prabhakar,Ekta Singh,Eshant Bhatia,Shivam Sharma,Rinti Banerjee Nanoscale, 2020,12, 12673-12697
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Patrick Johannes Riss,René Hummerich,Patrick Schloss Org. Biomol. Chem., 2009,7, 2688-2698
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5. Synthesis of Bax(Bi0.5Na0.5)1−xTiO3 perovskite mesocrystals via a solvothermal topochemical process†Wenxiong Zhang,Yan Wang,Dengwei Hu,Xingang Kong,Shinobu Uemura,Takafumi Kusunose CrystEngComm, 2019,21, 3854-3862
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